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Compound of Interest

tert-Butyl 4-
Compound Name:
(methylamino)butylcarbamate

Cat. No.: B179462

Essential Safety and Handling Guide for tert-Butyl 4-
(methylamino)butylcarbamate

This guide provides immediate, essential safety protocols and logistical information for handling
tert-Butyl 4-(methylamino)butylcarbamate (CAS No. 874831-66-0). The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure a secure research environment.

Chemical Safety Overview

tert-Butyl 4-(methylamino)butylcarbamate is a chemical intermediate used in laboratory
settings.[1] It is classified as causing skin irritation, serious eye damage, and may cause
respiratory irritation.[2] Adherence to strict safety protocols is mandatory when handling this
compound.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b179462?utm_src=pdf-interest
https://www.benchchem.com/product/b179462?utm_src=pdf-body
https://www.benchchem.com/product/b179462?utm_src=pdf-body
https://www.benchchem.com/product/b179462?utm_src=pdf-body
https://www.benchchem.com/product/b179462?utm_src=pdf-body
https://cymitquimica.com/products/IN-DA003D2F/tert-butyl-4-methylaminobutylcarbamate/
https://pubchem.ncbi.nlm.nih.gov/compound/20709354
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Physical and Chemical Properties

Molecular Formula

C10H22N202[1][2]

Molecular Weight 202.29 g/mol [1][2]

Appearance Colorless to light yellow liquid[1][3]
Boiling Point 298.2 + 23.0 °C (Predicted)[3]
Density 0.941 £ 0.06 g/cm3 (Predicted)[3]

Storage Temperature

2-8°C, protect from light[3]

Hazard ldentification

GHS Classification

Skin Irritation

H315: Causes skin irritation[2][4]

Eye Damage

H318: Causes serious eye damage[2]

Respiratory Irritation

H335: May cause respiratory irritation[2][4]

Acute Oral Toxicity

H302: Harmful if swallowed[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety. The

following table outlines the recommended PPE for handling tert-Butyl 4-

(methylamino)butylcarbamate, based on guidelines for similar carbamate compounds.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[5] Must comply
with OSHA 29 CFR 1910.133
or European Standard EN166.

[5]

To prevent contact with eyes,
which can cause serious

damage.[2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber, neoprene).
[6] Inspect gloves for any tears

or holes before use.

To prevent skin contact and
irritation.[2][4]

Body Protection

Alab coat or chemical-
resistant apron worn over
personal clothing.[5] For larger
quantities, consider a

chemical-resistant suit.

To protect the skin from

splashes and spills.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if working
outside of a fume hood, if
ventilation is inadequate, or if

aerosols may be generated.[5]

To prevent respiratory tract
irritation.[2][4]

Operational Plan: Handling and Use

Adherence to a strict, step-by-step protocol is essential for the safe handling of tert-Butyl 4-

(methylamino)butylcarbamate.

1. Preparation:

Ensure all necessary PPE is available and in good condition.
Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Locate the nearest eyewash station and safety shower before beginning work.[5]
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e Have appropriate spill cleanup materials readily available.

2. Handling the Compound:

» Avoid direct contact with skin, eyes, and clothing.[5]

e Do not inhale vapors or mists.[4]

o Use spark-proof tools and equipment to prevent ignition.[7]

e Ground and bond containers and receiving equipment to prevent static discharge.[8]
3. After Handling:

e Wash hands thoroughly with soap and water after handling is complete.[4]

e Remove any contaminated clothing immediately and launder it before reuse.[9]

e Do not eat, drink, or smoke in the work area.[4]

Disposal Plan

Proper disposal of tert-Butyl 4-(methylamino)butylcarbamate and any contaminated
materials is crucial to prevent environmental contamination and ensure safety.

e Chemical Waste:

o Collect all waste containing tert-Butyl 4-(methylamino)butylcarbamate in a designated,
properly labeled, and sealed container.

o Dispose of the chemical waste through a licensed chemical waste disposal company.[7]
o Do not dispose of this chemical down the drain or in regular trash.[7]
» Contaminated Materials:

o Any materials that have come into contact with the chemical, such as gloves, paper
towels, and pipette tips, should be considered hazardous waste.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://file.medchemexpress.com/batch_PDF/HY-40179/tert-Butyl-4-aminobutyl-methyl-carbamate-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/TERT-BUTYL-N-METHYLCARBAMATE.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/b89205
https://file.medchemexpress.com/batch_PDF/HY-40179/tert-Butyl-4-aminobutyl-methyl-carbamate-SDS-MedChemExpress.pdf
https://cdn.kyberlife.com/product/Apollo%20Scientific%20Ltd/OR0802_msds.pdf
https://file.medchemexpress.com/batch_PDF/HY-40179/tert-Butyl-4-aminobutyl-methyl-carbamate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b179462?utm_src=pdf-body
https://www.benchchem.com/product/b179462?utm_src=pdf-body
https://www.chemicalbook.com/msds/TERT-BUTYL-N-METHYLCARBAMATE.pdf
https://www.chemicalbook.com/msds/TERT-BUTYL-N-METHYLCARBAMATE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Place all contaminated materials in a sealed bag or container that is clearly labeled as
hazardous waste.

o Dispose of contaminated materials according to your institution's hazardous waste
disposal guidelines.

Experimental Protocol: General Weighing and
Dilution Procedure

This protocol outlines a standard procedure for accurately weighing and diluting tert-Butyl 4-
(methylamino)butylcarbamate for experimental use.

o Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume
hood is operational.

e Weighing:
o Place a clean, empty weighing vessel on an analytical balance and tare it.

o Carefully transfer the desired amount of tert-Butyl 4-(methylamino)butylcarbamate into
the weighing vessel using a clean pipette.

o Record the exact weight.
¢ Dilution:
o In the fume hood, add the desired solvent to a volumetric flask.

o Carefully transfer the weighed tert-Butyl 4-(methylamino)butylcarbamate into the
volumetric flask.

o Rinse the weighing vessel with a small amount of the solvent and add the rinsing to the
volumetric flask to ensure a complete transfer.

o Add the solvent to the flask until the bottom of the meniscus reaches the calibration mark.

o Cap the flask and invert it several times to ensure a homogenous solution.
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e Cleanup:

Clean all equipment that came into contact with the chemical.

(¢]

o Dispose of all waste materials as outlined in the Disposal Plan.

o Wash hands thoroughly.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of tert-Butyl 4-

(methylamino)butylcarbamate.
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Caption: Logical workflow for the safe handling of tert-Butyl 4-(methylamino)butylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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